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Compound of Interest

Compound Name: 2-Ethoxyethyl acetate

Cat. No.: B089778 Get Quote

Application Notes and Protocols for Researchers, Scientists, and Drug Development

Professionals

Introduction
2-Ethoxyethyl acetate (also known as cellosolve acetate or ethylene glycol monoethyl ether

acetate) is a versatile, high-boiling point solvent with a mild, pleasant odor.[1] Its unique

combination of properties, including excellent solvency for a wide range of organic compounds,

a moderate evaporation rate, and miscibility with many organic solvents, makes it a valuable

medium for various organic reactions.[2][3] This document provides detailed application notes

and protocols for the use of 2-ethoxyethyl acetate as a solvent in key organic transformations,

offering insights for researchers, chemists, and professionals in the field of drug development.

Physicochemical Properties
A thorough understanding of a solvent's physical and chemical properties is crucial for its

effective application in organic synthesis. Key properties of 2-ethoxyethyl acetate are

summarized in the table below.
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Property Value References

CAS Number 111-15-9 [4]

Molecular Formula C6H12O3 [4]

Molecular Weight 132.16 g/mol [5]

Appearance Colorless liquid [1]

Odor Mild, pleasant [1]

Boiling Point 156 °C (313 °F) [4]

Melting Point -62 °C (-79.6 °F) [4]

Flash Point 51 °C (124 °F) [4]

Density 0.973 g/cm³ at 20 °C [4]

Solubility in Water 229 g/L at 20 °C [4]

Vapor Pressure 2 mmHg at 20 °C [5]

Applications in Organic Reactions
2-Ethoxyethyl acetate's excellent solvency makes it a suitable medium for a variety of organic

reactions, particularly those involving polar and nonpolar reactants. Its high boiling point allows

for reactions to be conducted at elevated temperatures, which can increase reaction rates and

drive equilibria towards product formation.

Esterification and Transesterification Reactions
2-Ethoxyethyl acetate is not only a product of esterification but can also serve as a solvent for

such reactions, particularly when high temperatures are required. It is also a key reactant in

certain transesterification processes.

Application Note: The esterification of ethyl cellosolve with acetic acid can be efficiently carried

out to produce 2-ethoxyethyl acetate.[6] The use of an acid catalyst and elevated

temperatures favors the formation of the ester. In transesterification, 2-ethoxyethyl acetate
can be reacted with other alcohols to produce different glycol ether acetates.
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Experimental Protocol: Synthesis of 2-Ethoxyethyl Acetate via Esterification[6]

This protocol is adapted from a patented method for the production of 2-ethoxyethyl acetate.

Materials:

Ethyl cellosolve (2-ethoxyethanol)

Acetic acid

Oxalic acid (catalyst)

Reactor equipped with a distillation column and a heating mantle

Separatory funnel

Distillation apparatus

Procedure:

Charge the reactor with ethyl cellosolve and acetic acid in a molar ratio of 1:0.7 to 1:1.2.

Add oxalic acid as a catalyst, corresponding to 0.1-0.6% by weight of the reaction mixture.

Heat the reaction mixture to a temperature of 105-130 °C.

Continuously remove the water formed during the reaction by distillation. The top of the

distillation column should be maintained at 97-98 °C.

Once the reaction is complete (as determined by monitoring the cessation of water formation

or by analytical techniques such as GC), allow the mixture to cool.

The crude product is then purified by fractional distillation to isolate the 2-ethoxyethyl
acetate.

Quantitative Data:
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Reactant Ratio
(Ethyl
Cellosolve:Ace
tic Acid)

Catalyst
(Oxalic Acid,
wt%)

Reaction
Temperature
(°C)

Product Purity
(%)

Reference

1:0.7 - 1:1.2 0.1 - 0.6 105 - 130 >99 [6]

Polymerization Reactions
The solvency power of 2-ethoxyethyl acetate for a wide range of resins and polymers makes

it a potential solvent for polymerization reactions. While specific examples in the scientific

literature are not abundant, its properties suggest suitability for certain types of polymerizations,

such as those involving acrylates or vinyl acetate. For instance, the related solvent ethyl

acetate has been successfully used for the polymerization of 2-ethyl-2-oxazoline, highlighting

the potential of ester solvents in this field.[7][8]

Application Note: 2-Ethoxyethyl acetate can be explored as a solvent for solution

polymerization where the monomer and resulting polymer are soluble in the solvent. Its higher

boiling point compared to solvents like THF or ethyl acetate allows for polymerizations to be

conducted at higher temperatures, potentially influencing polymer properties such as molecular

weight and tacticity.

Generalized Experimental Protocol: Solution Polymerization

This is a generalized protocol and would require optimization for specific monomers and

initiators.

Materials:

Monomer (e.g., methyl methacrylate, vinyl acetate)

Initiator (e.g., AIBN, benzoyl peroxide)

2-Ethoxyethyl acetate (anhydrous)

Reaction flask with a condenser, magnetic stirrer, and nitrogen inlet
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Heating mantle or oil bath

Precipitating solvent (e.g., methanol, hexane)

Procedure:

Set up the reaction flask under a nitrogen atmosphere.

Add the desired amount of 2-ethoxyethyl acetate to the flask.

Dissolve the monomer in the solvent.

Heat the solution to the desired reaction temperature (e.g., 60-80 °C).

In a separate flask, dissolve the initiator in a small amount of 2-ethoxyethyl acetate.

Add the initiator solution to the reaction flask.

Allow the reaction to proceed for the desired time, monitoring the conversion by appropriate

analytical techniques (e.g., gravimetry, NMR).

After the desired conversion is reached, cool the reaction mixture.

Precipitate the polymer by slowly adding the reaction solution to a stirred, non-solvent.

Filter the precipitated polymer, wash it with the non-solvent, and dry it under vacuum.

Use in Nitrocellulose Lacquers
2-Ethoxyethyl acetate is a well-known solvent for nitrocellulose, a key component in many

lacquers and coatings.[9][10] Its moderate evaporation rate helps in achieving a smooth, high-

gloss finish by allowing for good flow and leveling of the lacquer before it dries.[3]

Application Note: In the formulation of nitrocellulose-based lacquers, 2-ethoxyethyl acetate
acts as a true solvent, meaning it can dissolve nitrocellulose on its own.[9] It is often used in

combination with other solvents (co-solvents and diluents) to achieve the desired viscosity,

drying time, and film properties.
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Experimental Workflows and Diagrams
To visualize the processes involved in utilizing 2-ethoxyethyl acetate, the following diagrams

have been generated using the DOT language.
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Caption: Workflow for the synthesis of 2-ethoxyethyl acetate via esterification.
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Caption: A generalized workflow for an organic reaction using 2-ethoxyethyl acetate as a

solvent.
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Safety Considerations
2-Ethoxyethyl acetate is a flammable liquid and should be handled with appropriate safety

precautions.[4] It is also classified as a reproductive toxin.[4] Therefore, it is essential to work in

a well-ventilated area, preferably a fume hood, and to wear appropriate personal protective

equipment (PPE), including gloves, safety glasses, and a lab coat. Avoid inhalation of vapors

and contact with skin and eyes.

Conclusion
2-Ethoxyethyl acetate is a valuable solvent for a range of organic reactions due to its

excellent solvency, high boiling point, and moderate evaporation rate. While it is widely used in

the coatings and ink industries, its potential in broader organic synthesis, particularly in

polymerization and other high-temperature reactions, warrants further exploration. The

protocols and data presented here provide a foundation for researchers to utilize 2-
ethoxyethyl acetate effectively and safely in their synthetic endeavors. As with any chemical

process, optimization of reaction conditions is crucial for achieving high yields and purity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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